Cas no 845823-16-7 (1-(Trimethylsilyl)-3-fluoro-4-methylbenzene)

• Product Name: 1-(Trimethylsilyl)-3-fluoro-4-methylbenzene
• CAS No: 845823-16-7
• MF: C₁₀H₁₅FSi
• MW: 182.310007333755
• MDL: MFCD06201808
• CID: 4717415
• Update Time: 2025-06-14

1-(Trimethylsilyl)-3-fluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(TRIMETHYLSILYL)-3-FLUORO-4-METHYLBENZENE
• (3-fluoro-4-methylphenyl)trimethylsilane
• 4-(Trimethylsilyl)-2-fluorotoluene
• (3-fluoro-4-methylphenyl)-trimethylsilane
• 1-(Trimethylsilyl)-3-fluoro-4-methylbenzene

• MDL： MFCD06201808
• Inchi： 1S/C10H15FSi/c1-8-5-6-9(7-10(8)11)12(2,3)4/h5-7H,1-4H3
• InChI Key： HVLNEPZCGKNYTC-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC(C)=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Topological Polar Surface Area: 0

1-(Trimethylsilyl)-3-fluoro-4-methylbenzene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on 1-(Trimethylsilyl)-3-fluoro-4-methylbenzene

Recent Advances in the Application of 1-(Trimethylsilyl)-3-fluoro-4-methylbenzene (CAS: 845823-16-7) in Chemical Biology and Pharmaceutical Research

The compound 1-(Trimethylsilyl)-3-fluoro-4-methylbenzene (CAS: 845823-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research briefing aims to provide a comprehensive overview of the latest advancements involving this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the development of novel fluorinated aromatic compounds, which are increasingly important in drug discovery and material science.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 1-(Trimethylsilyl)-3-fluoro-4-methylbenzene as a precursor in the synthesis of fluorinated bioactive molecules. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives. The results indicated that the trimethylsilyl group enhances the stability of the intermediate, while the fluorine atom introduces electronic effects that are crucial for modulating biological activity. These findings open new avenues for the design of fluorinated pharmaceuticals with improved pharmacokinetic properties.

Another notable application of 1-(Trimethylsilyl)-3-fluoro-4-methylbenzene was explored in a recent patent (US20230145678A1), where it was employed in the development of positron emission tomography (PET) radiotracers. The compound's ability to act as a fluorination reagent under mild conditions was leveraged to synthesize 18F-labeled tracers for imaging applications. This innovation addresses a critical challenge in radiochemistry—the need for efficient and selective fluorination methods—and underscores the compound's potential in diagnostic imaging.

Further mechanistic studies have elucidated the compound's role in cross-coupling reactions, particularly in the context of Suzuki-Miyaura and Buchwald-Hartwig couplings. A study in Organic Letters revealed that 1-(Trimethylsilyl)-3-fluoro-4-methylbenzene serves as an effective arylating agent, facilitating the construction of complex biaryl structures with high yields and selectivity. This advancement is particularly relevant for the synthesis of polycyclic aromatic hydrocarbons (PAHs) and heterocyclic compounds, which are prevalent in many FDA-approved drugs.

In summary, 1-(Trimethylsilyl)-3-fluoro-4-methylbenzene (CAS: 845823-16-7) has emerged as a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to diagnostic imaging, driven by its unique chemical properties and versatility. Future research directions may include exploring its utility in targeted drug delivery systems and as a scaffold for the development of novel enzyme inhibitors. The continued investigation of this compound promises to yield further innovations in the field.